Cas no 2624128-83-0 (1-{7,7-difluorotricyclo2.2.1.0,2,6heptan-1-yl}methanamine)

• Product Name: 1-{7,7-difluorotricyclo2.2.1.0,2,6heptan-1-yl}methanamine
• CAS No: 2624128-83-0
• MF: C₈H₁₁F₂N
• MW: 159.17644906044
• MDL: MFCD33550198
• CID: 5663133
• PubChem ID: 155977795
• Update Time: 2025-10-29

1-{7,7-difluorotricyclo2.2.1.0,2,6heptan-1-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1-{7,7-difluorotricyclo[2.2.1.0,2,6]heptan-1-yl}methanamine
• 2624128-83-0
• EN300-27750370
• 1-{7,7-difluorotricyclo2.2.1.0,2,6heptan-1-yl}methanamine

• MDL： MFCD33550198
• Inchi： 1S/C8H11F2N/c9-8(10)4-1-5-6(2-4)7(5,8)3-11/h4-6H,1-3,11H2
• InChI Key： KPAAFKCCUSPELP-UHFFFAOYSA-N
• SMILES： FC1(C2CC3C(C2)C31CN)F

Computed Properties

• Exact Mass: 159.08595568g/mol
• Monoisotopic Mass: 159.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26Ų

Additional information on 1-{7,7-difluorotricyclo2.2.1.0,2,6heptan-1-yl}methanamine

1-{7,7-Difluorotricyclo[2.2.1.0²,⁶]heptan-1-yl}methanamine: A Comprehensive Overview

The compound 1-{7,7-difluorotricyclo[2.2.1.0²,⁶]heptan-1-yl}methanamine (CAS No: 2624128-83-0) is a highly specialized organic molecule with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are known for their diverse applications in drug discovery and materials science. The difluoro substitution pattern at the heptane ring introduces additional complexity and functionality to the molecule, making it a valuable subject for both theoretical and experimental studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of tricyclo[2.2.1.0²,⁶]heptane derivatives, including the difluorotricyclo analogs. Researchers have employed various strategies such as ring-closing metathesis and directed metallation to construct the tricyclic framework with high precision. The incorporation of fluorine atoms into the heptane ring not only enhances the molecule's stability but also imparts unique electronic properties that are advantageous for biological applications.

The methanamine moiety attached to the tricyclic core plays a crucial role in determining the compound's reactivity and bioavailability. This functional group is known to participate in various biochemical interactions, making it a key feature in drug design. Recent studies have explored the potential of this compound as a building block for peptide synthesis and as a ligand in metalloenzyme mimics.

In terms of pharmacological applications, 1-{7,7-difluorotricyclo[2.2.1.0²,⁶]heptan-1-yl}methanamine has shown promise in modulating enzyme activity and receptor binding. Preclinical studies have demonstrated its ability to inhibit certain kinases and proteases, suggesting its potential as a lead compound for anti-cancer and anti-inflammatory therapies.

The synthesis of this compound involves a multi-step process that combines principles from stereochemistry and catalysis. The use of chiral catalysts has allowed for the selective formation of enantiomerically pure derivatives, which are essential for studying stereochemical effects in biological systems.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity profiles of this compound to ensure its safe handling and disposal. These studies are critical for complying with regulatory standards and minimizing ecological impact.

In conclusion, 1-{7,7-difluorotricyclo[2.2.1.0²,⁶]heptan-1-yl}methanamine represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functionalities. As research continues to uncover its potential applications, this compound is poised to make significant contributions to both academic research and industrial development.